Cas no 110236-08-3 (3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester)

3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester structure
110236-08-3 structure
Product Name:3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
CAS No:110236-08-3
MF:C17H13Cl2N3O2
MW:362.210021734238
CID:1192444
Update Time:2024-08-05

3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid,2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
    • 3-Pyridinecarboxylic acid, 2-[5-(2,4-dichlorophenyl)-1-methyl-1H-pyrazol-3-yl]-, methyl ester
    • Inchi: 1S/C17H13Cl2N3O2/c1-22-15(11-6-5-10(18)8-13(11)19)9-14(21-22)16-12(17(23)24-2)4-3-7-20-16/h3-9H,1-2H3
    • InChI Key: KPBQNBKAGWMQNG-UHFFFAOYSA-N
    • SMILES: C1(C2C=C(C3=CC=C(Cl)C=C3Cl)N(C)N=2)=NC=CC=C1C(OC)=O

Computed Properties

  • Exact Mass: 361.03869

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 491.5±45.0 °C(Predicted)
  • PSA: 57.01
  • pka: -0.15±0.29(Predicted)
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